Cas no 957002-78-7 (4-(4-Chlorophenyl)-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine)

• Product Name: 4-(4-Chlorophenyl)-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine
• CAS No: 957002-78-7
• MF: C₁₈H₁₁Cl₃N₄S
• MW: 421.73073887825
• CID: 5693049
• PubChem ID: 3777553
• Update Time: 2023-10-13

4-(4-Chlorophenyl)-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 4-(4-chlorophenyl)-1-[4-(3,4-dichlorophenyl)-2-thiazolyl]-
• AKOS005086622
• 4-(4-chlorophenyl)-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-ylamine
• 957002-78-7
• 4-(4-chlorophenyl)-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine
• 4-(4-chlorophenyl)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]pyrazol-3-amine
• 2T-0046
• 4-(4-Chlorophenyl)-1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine

• Inchi： 1S/C18H11Cl3N4S/c19-12-4-1-10(2-5-12)13-8-23-25(17(13)22)18-24-16(9-26-18)11-3-6-14(20)15(21)7-11/h1-9H,22H2
• InChI Key： OHEDTOBARALWCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NN(C2=NC(=CS2)C2C=CC(=C(C=2)Cl)Cl)C=1N

Computed Properties

• Exact Mass: 419.977001g/mol
• Monoisotopic Mass: 419.977001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 638.1±65.0 °C(Predicted)
• pka: -1.02±0.17(Predicted)